![molecular formula C16H24N2O2 B3024182 (S)-benzyl methyl(1-(pyrrolidin-1-yl)propan-2-yl)carbamate CAS No. 675602-79-6](/img/structure/B3024182.png)
(S)-benzyl methyl(1-(pyrrolidin-1-yl)propan-2-yl)carbamate
Overview
Description
“(S)-benzyl methyl(1-(pyrrolidin-1-yl)propan-2-yl)carbamate” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2), a methyl group (CH3), a pyrrolidinyl group (a five-membered ring with one nitrogen and four carbon atoms), and a carbamate group (NHCOO). The “(S)” denotes the stereochemistry of the compound, indicating that it is the “left-handed” version of the molecule .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its functional groups and the stereochemistry indicated by the “(S)” notation. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate molecular structure analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carbamate group could make the compound polar and capable of participating in hydrogen bonding .Scientific Research Applications
Organocatalysis in Asymmetric Michael Addition
The compound similar to (S)-benzyl methyl(1-(pyrrolidin-1-yl)propan-2-yl)carbamate, specifically ((S)-pyrrolidin-2-yl)methyl phenylcarbamate, has been synthesized and utilized as an efficient organocatalyst for the asymmetric Michael addition of cyclic/acyclic ketones to nitroolefins. This process results in Michael adducts with high yields and excellent stereoselectivity, demonstrating the potential of such compounds in asymmetric synthesis and catalysis without the need for additives (Amarjit Kaur et al., 2018).
Antimicrobial Activity
Compounds structurally related to this compound, such as methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, have been synthesized and evaluated for their antimicrobial activity. These derivatives exhibit significant antibacterial activity, particularly against A. baumannii strains and M. tuberculosis H37Rv strain, suggesting potential applications in developing new antimycobacterial agents (Yahya Nural et al., 2018).
Spectroscopic and Computational Studies
Benzyl (imino (1H-pyrazol-1-yl) methyl) carbamate, a compound with some structural similarities, has been subjected to comprehensive spectroscopic (FT-IR, FT-Raman) and computational studies (DFT calculations) to investigate its vibrational and electronic properties. Such studies provide valuable insights into the molecular structure, electronic behavior, and potential applications of related carbamate compounds in various fields of research (Y. B. S. Rao et al., 2016).
Alkylation and Stereoselectivity
(S)-Proline-derived chiral auxiliaries, including compounds like (S)-(−)-2-(pyrrolidin-2-yl)propan-2-ol, have been studied for their role in inducing stereoselectivity in alkylation reactions. Such studies highlight the utility of pyrrolidine-based carbamates in asymmetric synthesis, enabling the creation of compounds with desired chiral configurations (F. Andersson et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
benzyl N-methyl-N-[(2S)-1-pyrrolidin-1-ylpropan-2-yl]carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-14(12-18-10-6-7-11-18)17(2)16(19)20-13-15-8-4-3-5-9-15/h3-5,8-9,14H,6-7,10-13H2,1-2H3/t14-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRLKSFOHRPUQLI-AWEZNQCLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCC1)N(C)C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CN1CCCC1)N(C)C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301132980 | |
Record name | Carbamic acid, methyl[(1S)-1-methyl-2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301132980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
675602-79-6 | |
Record name | Carbamic acid, methyl[(1S)-1-methyl-2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=675602-79-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, methyl[(1S)-1-methyl-2-(1-pyrrolidinyl)ethyl]-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301132980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.